Cas no 2361609-43-8 (rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine)

• Product Name: rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine
• CAS No: 2361609-43-8
• MF: C₉H₁₈N₂S
• MW: 186.317620754242
• CID: 6449824
• PubChem ID: 97184731
• Update Time: 2025-06-10

rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-7433465
• rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine
• 2361609-43-8

• Inchi： 1S/C9H18N2S/c1-12-9-7-10-6-8(9)11-4-2-3-5-11/h8-10H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key： DWOLKHBYIGXPSE-RKDXNWHRSA-N
• SMILES： S(C)[C@@H]1CNC[C@H]1N1CCCC1

Computed Properties

• Exact Mass: 186.11906976g/mol
• Monoisotopic Mass: 186.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine

Rac-(3R,4R)-3-(Methylsulfanyl)-4-(Pyrrolidin-1-yl)Pyrrolidine: A Comprehensive Overview

The compound rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine, with CAS Registry Number 2361609-43-8, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which contribute to its diverse applications and potential biological activities. In this article, we will delve into the structural features, synthesis methods, and recent research findings related to this compound.

Structural Features and Nomenclature

The name rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine provides a detailed description of the molecule's structure. The term "rac" indicates that the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers. The (3R,4R) configuration specifies the stereochemistry at the 3rd and 4th positions of the pyrrolidine ring. The substituents on these positions are methylsulfanyl (a sulfur-containing group) and pyrrolidin-1-yl (a pyrrolidine ring attached via its nitrogen atom), respectively.

The parent structure of this compound is a pyrrolidine ring, which is a five-membered nitrogen-containing ring. The presence of two additional pyrrolidine rings (one as a substituent) gives this molecule a bicyclic structure. This unique architecture makes it an interesting subject for both synthetic and mechanistic studies in organic chemistry.

Synthesis and Chemical Properties

The synthesis of rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine involves multi-step reactions that require precise control over stereochemistry. Recent advancements in asymmetric synthesis have enabled chemists to construct such complex molecules with high enantiomeric excess. One common approach involves the use of chiral auxiliaries or catalysts to direct the formation of the desired stereochemistry during key steps such as alkylation or cyclization.

Chemically, this compound exhibits properties typical of sulfur-containing heterocycles. The methylsulfanyl group contributes to the molecule's stability and reactivity, while the pyrrolidine rings provide rigidity and potential sites for further functionalization. These properties make it a versatile building block in organic synthesis.

Biological Activity and Applications

Recent studies have explored the biological activity of rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine, particularly in the context of its potential as a drug candidate. Researchers have investigated its effects on various cellular pathways and enzymatic activities. For instance, preliminary assays suggest that this compound may exhibit modulatory effects on ion channels, which could be relevant for treating conditions such as epilepsy or chronic pain.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its rigid structure and sulfur-containing groups make it a candidate for use in polymer synthesis or as a component in advanced materials with specific mechanical or electronic properties.

Recent Research Findings

Emerging research has shed light on novel aspects of rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine's behavior in biological systems. A study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit certain kinase enzymes involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

Another area of interest is its interaction with membrane proteins. Researchers have reported that this compound can modulate ion channel activity without causing significant cytotoxicity, making it a promising candidate for developing treatments for neurological disorders.

Furthermore, advancements in computational chemistry have allowed scientists to model the molecular interactions of this compound with various targets at an atomic level. These insights are paving the way for rational drug design strategies tailored to optimize its therapeutic potential.

Conclusion

In summary, rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine, CAS No. 2361609-43-8, is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial applications.

As ongoing research continues to uncover new facets of this molecule's properties and functions, it is likely that rac-(3R,4R)-3-(methylsulfanyl)-4-(pyrrolidin-1-yl)pyrrolidine will play an increasingly important role in advancing our understanding of complex chemical systems and their applications in medicine and beyond.